2-[2-(2-Benzyl-4-chlorophenoxy)ethyl]piperidine hydrochloride

• IUPAC Name: 2-[2-(2-benzyl-4-chlorophenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C20H24ClNO.ClH/c21-18-9-10-20(23-13-11-19-8-4-5-12-22-19)17(15-18)14-16-6-2-1-3-7-16;/h1-3,6-7,9-10,15,19,22H,4-5,8,11-14H2;1H
• InChI Key: BAYOXXLPZOFBRI-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCOC2=C(C=C(C=C2)Cl)CC3=CC=CC=C3.Cl
• Molecular Formula: C20H25Cl2NO
• Molecular Weight: 366.3 g/mol
• CAS No.: 1220017-45-7

Description

2-[2-(2-Benzyl-4-chlorophenoxy)ethyl]piperidine hydrochloride is a useful research compound. Its molecular formula is C20H25Cl2NO and its molecular weight is 366.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anti-Acetylcholinesterase Activity

• Synthesis and Evaluation for Anti-Acetylcholinesterase Activity : A series of piperidine derivatives, including structures similar to 2-[2-(2-Benzyl-4-chlorophenoxy)ethyl]piperidine hydrochloride, have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. These compounds have shown promising results as potent inhibitors of acetylcholinesterase, which is significant for potential antidementia applications. Particularly, the compound 1-benzyl-4-[2-(N-[4'-(benzylsulfonyl) benzoyl]-N-methylamino]ethyl]piperidine hydrochloride exhibited remarkable activity, showing an affinity 18,000 times greater for AChE than for BuChE (Sugimoto et al., 1990). Additionally, further research in this area led to the synthesis of 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds, which also demonstrated potent anti-AChE activity (Sugimoto et al., 1995).

Antimicrobial Activities

• Synthesis and Screening for Microbial Activities : A study focused on the synthesis, characterization, and screening of certain piperidine derivatives for antimicrobial activities. These compounds, including the (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride, were tested against various bacterial strains and showed moderate activities compared to standard antimicrobials (Ovonramwen et al., 2019).

Synthesis and Characterization

• Synthesis of Related Piperidine Derivatives : Several studies have explored the synthesis and structural characterization of piperidine derivatives. For instance, research on the synthesis of (2,4-Difluorophenyl) (piperidin-4-yl)methanone Hydrochloride, which shares similarities with this compound, provides insights into the processes and methodologies used in synthesizing such compounds (Zheng Rui, 2010).